4-(((4-Chlorobenzyl)sulfanyl)methyl)-6-((3-chlorophenyl)sulfanyl)-2-phenylpyrimidine

• IUPAC Name: 4-[(4-chlorophenyl)methylsulfanylmethyl]-6-(3-chlorophenyl)sulfanyl-2-phenylpyrimidine
• InChI: InChI=1S/C24H18Cl2N2S2/c25-19-11-9-17(10-12-19)15-29-16-21-14-23(30-22-8-4-7-20(26)13-22)28-24(27-21)18-5-2-1-3-6-18/h1-14H,15-16H2
• InChI Key: RGWIBUJNQISKBF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=CC(=N2)SC3=CC(=CC=C3)Cl)CSCC4=CC=C(C=C4)Cl
• Molecular Formula: C24H18Cl2N2S2
• Molecular Weight: 469.4 g/mol

Description

4-(((4-Chlorobenzyl)sulfanyl)methyl)-6-((3-chlorophenyl)sulfanyl)-2-phenylpyrimidine is a useful research compound. Its molecular formula is C24H18Cl2N2S2 and its molecular weight is 469.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• A study by Stolarczyk et al. (2018) focused on the synthesis of 4-thiopyrimidine derivatives, which included compounds structurally similar to the queried chemical. These compounds were characterized using NMR, IR, mass spectroscopy, and X-ray diffraction, highlighting their potential in crystallography and molecular structure studies (Stolarczyk et al., 2018).

Antiviral and Antibacterial Properties

• In 2002, Holý et al. synthesized pyrimidines with potential antiviral activity against various viruses, including herpes and retroviruses. This research underlines the importance of pyrimidine derivatives in developing antiviral agents (Holý et al., 2002).
• Manikannan et al. (2010) explored the synthesis of pyridine derivatives, finding that certain compounds showed significant inhibition of Mycobacterium tuberculosis, demonstrating the potential of these compounds in anti-tubercular treatments (Manikannan et al., 2010).

Optical and Electronic Properties

• Research by Hussain et al. (2020) on thiopyrimidine derivatives, which are closely related to the queried compound, revealed interesting findings in nonlinear optics (NLO) and electronic properties. This indicates the potential use of such compounds in optoelectronic applications (Hussain et al., 2020).

Antitumor Activity

• Hafez and El-Gazzar (2017) synthesized thienopyrimidine derivatives and evaluated their antitumor activity. This suggests the potential of pyrimidine derivatives, including the compound , in cancer research and therapy (Hafez & El-Gazzar, 2017).

Vibrational Spectroscopy and Molecular Docking

• Mary et al. (2022) characterized a similar compound using Raman and Fourier transform infrared spectroscopy, highlighting its potential in spectroscopic analysis and molecular docking for pharmacokinetic studies (Mary et al., 2022).

Crystal Structure and Molecular Interactions

• Caracelli et al. (2018) conducted a study on a related compound, focusing on its crystal structure and Hirshfeld surface analysis, which is crucial for understanding molecular interactions (Caracelli et al., 2018).